Cas no 946719-33-1 (2-(Cyclopentyloxy)-5-(trifluoromethyl)aniline)

• Product Name: 2-(Cyclopentyloxy)-5-(trifluoromethyl)aniline
• CAS No: 946719-33-1
• MF: C₁₂H₁₄F₃NO
• MW: 245.240873813629
• CID: 6782237
• PubChem ID: 17605615
• Update Time: 2025-10-29

2-(Cyclopentyloxy)-5-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• A1-22284
• 2-(CYCLOPENTYLOXY)-5-(TRIFLUOROMETHYL)ANILINE
• AKOS000100281
• 2-cyclopentyloxy-5-(trifluoromethyl)aniline
• 946719-33-1
• 2-(Cyclopentyloxy)-5-(trifluoromethyl)aniline

• Inchi： 1S/C12H14F3NO/c13-12(14,15)8-5-6-11(10(16)7-8)17-9-3-1-2-4-9/h5-7,9H,1-4,16H2
• InChI Key： RMYZDLZQJMLAFW-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)N)OC1CCCC1)(F)F

Computed Properties

• Exact Mass: 245.10274856g/mol
• Monoisotopic Mass: 245.10274856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(Cyclopentyloxy)-5-(trifluoromethyl)aniline

Recent Advances in the Study of 2-(Cyclopentyloxy)-5-(trifluoromethyl)aniline (CAS: 946719-33-1) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 2-(Cyclopentyloxy)-5-(trifluoromethyl)aniline (CAS: 946719-33-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its cyclopentyloxy and trifluoromethyl substituents, exhibits unique chemical properties that make it a promising candidate for various therapeutic applications. Recent studies have explored its potential as a building block in drug discovery, particularly in the development of small-molecule inhibitors targeting inflammatory pathways and metabolic disorders.

One of the key areas of interest is the role of 2-(Cyclopentyloxy)-5-(trifluoromethyl)aniline in modulating phosphodiesterase (PDE) enzymes, which are critical regulators of intracellular signaling. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against PDE4, a target implicated in chronic inflammatory diseases such as asthma and rheumatoid arthritis. The study highlighted the compound's ability to reduce cytokine production in vitro, suggesting its potential as an anti-inflammatory agent.

In addition to its anti-inflammatory properties, recent research has also investigated the compound's utility in oncology. A preprint article from *Bioorganic & Medicinal Chemistry Letters* reported that 2-(Cyclopentyloxy)-5-(trifluoromethyl)aniline derivatives show selective cytotoxicity against certain cancer cell lines, particularly those with dysregulated kinase signaling pathways. The study proposed a mechanism involving the inhibition of protein kinases, although further in vivo validation is required to confirm these findings.

The synthesis and optimization of 2-(Cyclopentyloxy)-5-(trifluoromethyl)aniline derivatives have also been a focus of recent work. A 2024 paper in *Organic Process Research & Development* detailed a scalable and cost-effective synthetic route for this compound, emphasizing its potential for large-scale pharmaceutical production. The authors reported a high yield (>85%) and excellent purity, addressing previous challenges associated with its synthesis.

Looking ahead, the versatility of 2-(Cyclopentyloxy)-5-(trifluoromethyl)aniline suggests it may find applications beyond its current scope. For instance, preliminary data from a collaborative study between academic and industry researchers indicate its potential as a probe for studying protein-ligand interactions in structural biology. Such applications could further elucidate its mechanism of action and expand its therapeutic utility.

In conclusion, the growing body of research on 2-(Cyclopentyloxy)-5-(trifluoromethyl)aniline underscores its importance in chemical biology and drug discovery. Its dual role as a PDE inhibitor and a kinase modulator, combined with advances in synthetic methodologies, positions it as a valuable tool for future therapeutic development. Continued exploration of its pharmacological properties and mechanisms will likely yield further insights into its clinical potential.